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Compound of Interest

Compound Name: GSK-626616

Cat. No.: B1672396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation, storage, and handling of stock

solutions of GSK-626616, a potent inhibitor of dual-specificity tyrosine-regulated kinase 3

(DYRK3), using Dimethyl Sulfoxide (DMSO) as the solvent.

Introduction
GSK-626616 is a small molecule inhibitor with high potency against DYRK3 (IC50 = 0.7 nM)

and also shows activity against other DYRK family members like DYRK1A and DYRK2.[1][2][3]

[4][5][6] Its use in research is crucial for studying cellular processes regulated by these kinases.

Proper preparation of stock solutions is the first critical step to ensure the accuracy and

reproducibility of experimental results.

Physicochemical Properties and Solubility
A summary of the key physicochemical properties of GSK-626616 is presented in the table

below. This information is essential for accurate preparation of stock solutions.
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Property Value References

Molecular Weight 401.27 g/mol [1][2][3][7]

Molecular Formula C₁₈H₁₀Cl₂N₄OS [1][3][7]

CAS Number 1025821-33-3 [1][3][7][8]

Appearance Light yellow to yellow solid [1]

Solubility in DMSO
20 mg/mL (49.84 mM) to 50

mg/mL (124.60 mM)
[1][2][3][4][5][9]

Storage (Powder) -20°C for up to 3 years [1][2][8][9]

Storage (in DMSO)
-80°C for up to 2 years; -20°C

for up to 1 year
[1][2][4][8]

Note: The solubility of GSK-626616 in DMSO can be influenced by the purity of the compound

and the quality of the DMSO. It is highly recommended to use fresh, anhydrous (moisture-free)

DMSO for optimal dissolution.[2] If precipitation is observed, gentle warming (to no higher than

37°C) and/or sonication can be used to facilitate dissolution.[1][4][5][9]

Experimental Protocols
Protocol 1: Preparation of a 10 mM GSK-626616 Stock
Solution in DMSO
This protocol describes the preparation of a commonly used high-concentration stock solution.

Materials:

GSK-626616 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Optional: Water bath or sonicator

Procedure:

Determine the required mass of GSK-626616: To prepare 1 mL of a 10 mM stock solution,

calculate the required mass using its molecular weight (401.27 g/mol ).

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 401.27 g/mol x 1000 mg/g = 4.0127 mg

Weighing GSK-626616: Carefully weigh out approximately 4.01 mg of GSK-626616 powder

using an analytical balance and transfer it to a sterile microcentrifuge tube.

Adding DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

GSK-626616 powder.

Dissolution: Vortex the tube vigorously for 1-2 minutes to dissolve the powder. Visually

inspect the solution to ensure all the solid has dissolved and the solution is clear. If

necessary, use a sonicator or warm the solution gently in a 37°C water bath to aid

dissolution.[4][5]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles.[1] Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C

for shorter-term storage (up to 1 year).[1][2][4][8]

Protocol 2: Preparation of Working Solutions
This protocol provides an example of how to prepare a working solution of GSK-626616 for

treating cells in culture. The final concentration of DMSO should be kept low (typically ≤ 0.1%)

to avoid solvent-induced cytotoxicity.[10]

Materials:

10 mM GSK-626616 stock solution in DMSO
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Appropriate cell culture medium

Procedure:

Determine the final desired concentration of GSK-626616: For example, to achieve a final

concentration of 10 µM in the cell culture medium.

Prepare the working solution: Dilute the 10 mM GSK-626616 stock solution 1:1000 in the cell

culture medium. For instance, to prepare 1 mL of working solution, add 1 µL of the 10 mM

stock solution to 999 µL of cell culture medium.

Mix thoroughly: Gently mix the working solution by pipetting up and down or by gentle

vortexing before adding it to the cells.

Control: Always include a vehicle control in your experiments, which consists of the same

final concentration of DMSO in the cell culture medium without the inhibitor.
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Workflow for Preparing GSK-626616 Stock Solution
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Caption: Workflow for preparing a GSK-626616 stock solution in DMSO.
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GSK-626616 Signaling Pathway Inhibition
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Caption: GSK-626616 inhibits DYRK3, impacting mTORC1 signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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